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Compound of Interest

Compound Name: 2-(Hexyloxy)ethanol

Cat. No.: B7797869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(hexyloxy)ethanol, a glycol

ether with diverse applications. The information presented herein is intended to support

research, development, and safety assessments of this compound. All quantitative data is

summarized in structured tables, and detailed experimental methodologies for key cited

experiments are provided.

Chemical and Physical Properties
2-(Hexyloxy)ethanol, also known as ethylene glycol monohexyl ether or hexyl cellosolve, is a

colorless liquid with a mild odor.[1] It is characterized by its high boiling point and slow

evaporation rate, which makes it a valuable solvent in various formulations.[2]

Table 1: Physicochemical Properties of 2-(Hexyloxy)ethanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b7797869?utm_src=pdf-interest
https://www.benchchem.com/product/b7797869?utm_src=pdf-body
https://www.benchchem.com/product/b7797869?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://www.ncbi.nlm.nih.gov/books/NBK589662/
https://www.benchchem.com/product/b7797869?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₈H₁₈O₂ [2][3]

Molecular Weight 146.23 g/mol [2][3]

CAS Number 112-25-4 [2][3][4]

Appearance Colorless liquid [1][5]

Boiling Point 208 °C [6]

Melting Point -42 °C [6]

Density 0.888 g/cm³ at 20 °C [6][7]

Vapor Pressure 0.1 hPa at 22.9 °C [7]

Flash Point 94 °C (201.2 °F) [6]

Water Solubility 9.46 g/L [7]

logP (Octanol/Water Partition

Coefficient)
1.97 [7]

Autoignition Temperature 225 °C [7]

Synthesis and Manufacturing
The primary industrial synthesis of 2-(hexyloxy)ethanol is through the ethoxylation of 1-

hexanol. An alternative, though less common, method is the Williamson ether synthesis.

Experimental Protocols
Protocol 1: Ethoxylation of 1-Hexanol

This protocol describes the base-catalyzed reaction of 1-hexanol with ethylene oxide. This

reaction is exothermic and involves a highly reactive and toxic gas, requiring specialized

equipment and stringent safety precautions.

Materials: 1-hexanol, ethylene oxide, potassium hydroxide (KOH) or sodium hydroxide

(NaOH) catalyst, nitrogen gas, and a neutralizing agent (e.g., phosphoric acid).
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Procedure:

Charge a high-pressure reactor (autoclave) with 1-hexanol and the catalyst.

Purge the reactor with nitrogen to remove air and moisture.

Heat the reactor to the reaction temperature, typically between 130-180°C.[8][9]

Introduce ethylene oxide into the reactor at a controlled rate to maintain a pressure of 1-2

bar.[9]

Monitor the reaction temperature and pressure closely to control the exothermic reaction.

After the desired amount of ethylene oxide has been added, maintain the reaction

temperature for an additional 1-2 hours to ensure complete conversion.

Cool the reactor and neutralize the catalyst with a stoichiometric amount of acid.

Purify the crude product by vacuum distillation to separate 2-(hexyloxy)ethanol from

unreacted 1-hexanol and byproducts.

Protocol 2: Williamson Ether Synthesis

This method involves the reaction of a hexyl halide with ethylene glycol in the presence of a

strong base.

Materials: 1-Hexyl halide (e.g., 1-bromohexane), ethylene glycol, strong base (e.g., sodium

hydride), and an inert solvent (e.g., THF).

Procedure:

In a round-bottom flask under an inert atmosphere, dissolve ethylene glycol in the inert

solvent.

Slowly add the strong base to deprotonate one of the hydroxyl groups of ethylene glycol,

forming an alkoxide.

Add 1-hexyl halide to the reaction mixture.
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Heat the mixture to reflux and monitor the reaction progress by a suitable analytical

technique (e.g., TLC or GC).

After the reaction is complete, cool the mixture and quench any remaining base with

water.

Extract the product with an organic solvent.

Wash the organic layer with brine, dry over an anhydrous salt (e.g., MgSO₄), and

concentrate under reduced pressure.

Purify the product by fractional distillation.
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General Synthesis Workflow

Ethoxylation of 1-Hexanol Williamson Ether Synthesis
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A diagram illustrating the two primary synthesis routes for 2-(hexyloxy)ethanol.

Applications
2-(Hexyloxy)ethanol's unique properties make it a versatile component in a wide range of

industrial and consumer products.[10]
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Solvent: It is a high-boiling solvent used in specialty printing inks, paints, varnishes, and

coatings.[2][11]

Coalescing Agent: It acts as a coalescing agent in latex paints and cleaners, aiding in film

formation.[2][11]

Cleaning Products: Its ability to dissolve both water-soluble and greasy soils makes it an

effective ingredient in household and industrial cleaners, rust removers, and disinfectants.[2]

[11]

Chemical Intermediate: It serves as a precursor in the synthesis of other chemicals, such as

hexyloxyethyl phosphate and neopentanoate.[11][12]

Other Uses: It is also found in adhesives, sealants, automotive care products, and as a

coupling agent in various formulations.[2][10]

Toxicological Profile
The toxicology of 2-(hexyloxy)ethanol has been evaluated through various studies. It is

classified as harmful if swallowed or in contact with skin, and it can cause severe skin burns

and eye damage.[7][13]

Table 2: Acute Toxicity Data for 2-(Hexyloxy)ethanol

Endpoint Species Route Value Reference(s)

LD₅₀ Rat Oral 738 mg/kg bw [4][7]

LD₅₀ Rabbit Dermal 721 mg/kg bw [4]

LC₅₀ Rat Inhalation > 85 ppm [4]

Skin

Irritation/Corrosio

n

Rabbit Dermal Corrosive [4][7]

Eye Irritation Rabbit Ocular Severe Irritation [7]

Experimental Protocols for Toxicity Testing
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The toxicological data for 2-(hexyloxy)ethanol are primarily derived from studies following

standardized OECD guidelines.

Protocol 3: Acute Oral Toxicity (Based on OECD Guideline 401)

Objective: To determine the acute oral toxicity (LD₅₀) of a substance.

Test Animals: Typically, young adult rats of a single sex.

Procedure:

Animals are fasted prior to dosing.

The test substance is administered in a single dose by gavage.

Several dose levels are used with a group of animals at each level.

Animals are observed for mortality, clinical signs of toxicity, and changes in body weight for

at least 14 days.

A necropsy is performed on all animals at the end of the study.

The LD₅₀ is calculated statistically from the dose-response data.[1][14][15]

Protocol 4: Acute Dermal Toxicity (Based on OECD Guideline 402)

Objective: To assess the short-term hazards of a substance upon dermal exposure.

Test Animals: Typically, young adult rats or rabbits.

Procedure:

The fur is removed from the dorsal area of the trunk of the test animals approximately 24

hours before the test.

The test substance is applied to a shaved area of skin (approximately 10% of the body

surface area) and held in contact with the skin for 24 hours under a porous gauze

dressing.
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Animals are observed for signs of toxicity and mortality for at least 14 days.

Body weights are recorded weekly.

A gross necropsy is performed on all animals at the end of the study.[10]

Protocol 5: Acute Eye Irritation/Corrosion (Based on OECD Guideline 405)

Objective: To evaluate the potential of a substance to cause eye irritation or corrosion.

Test Animals: Typically, albino rabbits.

Procedure:

A single dose of the test substance is applied to the conjunctival sac of one eye of the

animal. The other eye serves as a control.

The eyes are examined at 1, 24, 48, and 72 hours after application.

Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are scored.

The reversibility of the effects is observed for up to 21 days.

The use of topical anesthetics and systemic analgesics is recommended to minimize

animal distress.[6][7][12]
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Toxicological Testing Workflow

Oral Toxicity (OECD 401)
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A flowchart of the typical workflow for acute toxicity testing.

Metabolism
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Glycol ethers, including 2-(hexyloxy)ethanol, are metabolized in the body primarily through a

two-step oxidation process.[2][16] This metabolic pathway is crucial for understanding the

toxicokinetics and potential health effects of these compounds.

The initial step involves the oxidation of the terminal alcohol group to an aldehyde, catalyzed by

alcohol dehydrogenase (ADH).[2] Subsequently, the aldehyde intermediate is rapidly converted

to the corresponding alkoxyacetic acid by aldehyde dehydrogenase (ALDH).[2][16] The

resulting 2-hexyloxyacetic acid is the primary metabolite excreted in the urine. The acid

metabolite is considered to be responsible for the toxicities associated with glycol ethers.[17]

Metabolic Pathway of 2-(Hexyloxy)ethanol

2-(Hexyloxy)ethanol

2-Hexyloxyacetaldehyde

Alcohol Dehydrogenase (ADH)

2-Hexyloxyacetic_Acid

Aldehyde Dehydrogenase (ALDH)

Urinary_Excretion

Click to download full resolution via product page

The metabolic conversion of 2-(hexyloxy)ethanol to its primary metabolite.

Spectral Data
Spectroscopic analysis is essential for the identification and characterization of 2-
(hexyloxy)ethanol.
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Table 3: Key Spectral Data for 2-(Hexyloxy)ethanol

Technique Key Features/Peaks Reference(s)

¹H NMR
Data available from spectral

databases.
[18][19]

¹³C NMR
Data available from spectral

databases.
[1]

IR Spectroscopy
Characteristic peaks for O-H

and C-O stretching.
[12][20]

Mass Spectrometry

Molecular ion peak and

characteristic fragmentation

pattern.

Safety and Handling
2-(Hexyloxy)ethanol is a hazardous chemical and requires appropriate safety precautions

during handling and use.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[7]

Handling: Use in a well-ventilated area. Avoid breathing vapors. Do not eat, drink, or smoke

when using this product.[7]

Storage: Store in a tightly closed container in a well-ventilated place. Keep away from heat

and sources of ignition.[7]

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water and

seek medical attention. If swallowed, rinse mouth and do not induce vomiting; seek

immediate medical attention.[7]

This guide provides a foundational understanding of 2-(hexyloxy)ethanol for scientific and

professional audiences. For more detailed information, consult the referenced literature and

safety data sheets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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